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CAS No.: 34240-84-1

Cat. No.: B14691726

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Lithium hypofluorite (LiOF) is a highly unstable inorganic compound with the chemical

formula LiOF.[1] As the lithium salt of hypofluorous acid, it contains lithium cations (Li⁺) and

hypofluorite anions (OF⁻).[1] The presence of oxygen in a formal oxidation state of 0

contributes to its significant instability, leading to decomposition into more stable products.[1]

This guide provides a preliminary investigation into the known and predicted reactivity of

lithium hypofluorite, drawing from available experimental and theoretical data. It aims to

serve as a foundational resource for researchers interested in the potential applications of this

energetic and reactive species.

Physicochemical Properties and Synthesis
Lithium hypofluorite is a compound of lithium, fluorine, and oxygen.[1] Limited experimental

data is available for LiOF due to its inherent instability. The primary known properties are

summarized in the table below.
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Property Value Source

Chemical Formula LiOF [1]

Molar Mass 41.94 g·mol⁻¹ [1]

Heat of Formation (ΔHf) -39.5 kcal/mol [2]

Synthesis
The primary reported synthesis of lithium hypofluorite is through the neutralization reaction of

hypofluorous acid (HOF) with lithium hydroxide (LiOH).[1]

Reaction: HOF + LiOH → LiOF + H₂O

An alternative theoretical route involves the action of fluorine gas on lithium hydroxide.[1]

Decomposition Pathway
The inherent instability of lithium hypofluorite leads to its decomposition into lithium fluoride

(LiF) and oxygen gas (O₂).[1] This decomposition is thermodynamically favorable due to the

formation of the highly stable lithium fluoride lattice and the release of gaseous oxygen.

Decomposition Reaction: 2 LiOF → 2 LiF + O₂

2 LiOF 2 LiF + O2Decomposition

Click to download full resolution via product page

Caption: Decomposition pathway of lithium hypofluorite.

Reactivity Profile
Due to its instability, detailed experimental studies on the reactivity of lithium hypofluorite are

scarce. However, based on its structure and the known reactivity of related hypofluorites and

organolithium compounds, a preliminary reactivity profile can be proposed. The OF⁻ anion is a

potent oxidizing and fluorinating agent.
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Proposed Reactivity with Alkenes
It is hypothesized that lithium hypofluorite will react with alkenes in an electrophilic addition

manner. The electron-rich double bond of the alkene would attack the electrophilic oxygen or

fluorine of the hypofluorite anion. Two potential pathways are envisioned:

Epoxidation-like pathway: The oxygen atom is transferred to the double bond, forming an

epoxide and lithium fluoride.

Fluorohydroxylation-like pathway: Addition of fluorine and a hydroxyl group (after workup)

across the double bond.

Reactants
Potential Products

Alkene
Epoxide + LiF

Oxygen Transfer

Fluorohydrin

Fluoro-hydroxylation

LiOF

Click to download full resolution via product page

Caption: Proposed reaction pathways of LiOF with alkenes.

Proposed Reactivity with Aromatic Compounds
Electrophilic aromatic substitution is a plausible reaction pathway for lithium hypofluorite with

aromatic compounds. The OF⁻ group could act as a source of an electrophilic "OH" or "F"

equivalent, leading to the formation of phenols or fluoroarenes, respectively. The reaction

would likely require a Lewis acid catalyst to enhance the electrophilicity of the hypofluorite.
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Caption: Proposed electrophilic aromatic substitution with LiOF.

Experimental Protocols
Detailed experimental protocols for the synthesis and handling of lithium hypofluorite are not

well-documented in publicly available literature. However, based on the successful matrix

isolation studies, a general approach can be outlined.

Synthesis and Isolation (Matrix Isolation Technique)
This method is suitable for spectroscopic characterization of LiOF.

Objective: To generate and trap LiOF molecules in an inert gas matrix for spectroscopic

analysis.

Materials:

Lithium metal (highly pure)

Oxygen difluoride (OF₂) gas

Argon gas (or other noble gas, high purity)

Cryostat capable of reaching temperatures of 4-15 K
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Infrared spectrometer

Procedure:

A Knudsen effusion cell is used to vaporize lithium metal at high temperatures.

A gaseous mixture of OF₂ diluted in a large excess of argon is prepared.

The vaporized lithium atoms and the Ar/OF₂ mixture are co-deposited onto a cryogenic

window (e.g., CsI) maintained at 4-15 K.

The reaction between Li atoms and OF₂ molecules occurs on the cold surface, forming LiOF.

The resulting matrix, containing isolated LiOF molecules, is then analyzed by infrared

spectroscopy.

Lithium Vaporization
(Knudsen Cell)

Co-deposition on
Cryogenic Window (4-15 K)

OF2 in Argon Gas Mixture

Formation of LiOF
in Argon Matrix

Infrared Spectroscopic Analysis

Click to download full resolution via product page

Caption: Workflow for matrix isolation synthesis and analysis of LiOF.

Quantitative Data
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The available quantitative data for lithium hypofluorite is limited to thermochemical values.

Parameter Value Method Reference

Enthalpy of Formation

(ΔHf°)

-39.5 kcal/mol (-165.3

kJ/mol)
DFT Calculation [2]

Infrared Absorption (in

Ar matrix)

714.0 cm⁻¹ (⁶LiOF),

682.4 cm⁻¹ (⁷LiOF)

Matrix Isolation IR

Spectroscopy
[3]

Infrared Absorption (in

Ar matrix)

417.5 cm⁻¹ (⁶LiOF),

401.0 cm⁻¹ (⁷LiOF)

Matrix Isolation IR

Spectroscopy
[3]

Conclusion and Future Outlook
Lithium hypofluorite is a compound with significant potential for synthetic applications,

provided its high reactivity and instability can be managed. The current body of knowledge is

primarily based on theoretical calculations and matrix isolation studies. Further research is

required to develop safe and scalable synthesis methods, fully characterize its reactivity with a

range of organic and inorganic substrates, and elucidate the kinetics and mechanisms of its

reactions. Such studies would be invaluable for harnessing the potential of this energetic

molecule in fields such as organic synthesis, materials science, and as a high-energy-density

material.

Disclaimer: This document is intended for informational purposes for a professional audience.

Lithium hypofluorite is expected to be a highly reactive and potentially explosive material. All

experimental work should be conducted with extreme caution by trained personnel in

appropriate facilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://en.wikipedia.org/wiki/Lithium_hypofluorite
https://openmopac.net/PM7_and_PM6-D3H4_accuracy/data_molecules/lithium%20hypofluorite_jmol.html
https://pubs.aip.org/aip/jcp/article-pdf/55/7/3078/18876047/3078_1_online.pdf
https://www.benchchem.com/product/b14691726/docs#preliminary-investigation-of-lithium-hypofluorite-liof-reactivity-a-technical-guide
https://www.benchchem.com/product/b14691726/docs#preliminary-investigation-of-lithium-hypofluorite-liof-reactivity-a-technical-guide
https://www.benchchem.com/product/b14691726/docs#preliminary-investigation-of-lithium-hypofluorite-liof-reactivity-a-technical-guide
https://www.benchchem.com/product/b14691726/docs#preliminary-investigation-of-lithium-hypofluorite-liof-reactivity-a-technical-guide
https://www.benchchem.com/product/b14691726?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14691726?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14691726?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

